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Compound of Interest

Ethyl 3,5-dimethylisoxazole-4-
Compound Name:
carboxylate

Cat. No.: B095418

An In-Depth Technical Guide to the Safe Handling of Ethyl 3,5-dimethylisoxazole-4-
carboxylate

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Contextualizing a Key Building Block

Ethyl 3,5-dimethylisoxazole-4-carboxylate (CAS No. 17147-42-1) is a heterocyclic
compound featuring an isoxazole core.[1] Isoxazole derivatives are significant scaffolds in
medicinal chemistry, forming the basis of numerous pharmacologically active agents.[2] As
such, this compound serves as a critical building block in the synthesis of novel therapeutic
candidates. Its utility in drug discovery pipelines necessitates a thorough understanding of its
physicochemical properties and a rigorous approach to its safe handling. This guide provides a
comprehensive overview of the safety protocols, risk mitigation strategies, and emergency
procedures required when working with this compound, framed within the context of a
professional research and development environment.

Section 1: Physicochemical Characterization

A foundational understanding of a compound's physical and chemical properties is paramount
for safe handling and experimental design. The known properties of Ethyl 3,5-
dimethylisoxazole-4-carboxylate are summarized below.
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Property Value Source
Molecular Formula CsH11NOs [11[3]
Molecular Weight 169.18 g/mol
Appearance C.:olf)rless to light yellow clear o

liquid
Boiling Point 220 °C
Flash Point 97 °C
Density (Specific Gravity) 1.11 g/cm3 (at 20°C)
Refractive Index ~1.46 @ 20°C [1]
Purity Typically >97-98% (GC) [1][3]

Section 2: Hazard Identification and Proactive Risk
Assessment

The hazard profile for Ethyl 3,5-dimethylisoxazole-4-carboxylate presents a case study in
the importance of critical evaluation of supplier data. While some Safety Data Sheets (SDS)
classify the substance as non-hazardous under REGULATION (EC) No 1272/2008[4], this is
not universal across structurally similar isoxazole esters. For instance, Ethyl 5-methylisoxazole-
4-carboxylate is classified with warnings for skin irritation (H315), serious eye irritation (H319),
and potential respiratory irritation (H335)[5]. Another analog, Ethyl 5-(tert-butyl)-3-
methylisoxazole-4-carboxylate, carries similar warnings and is also listed as harmful if
swallowed (H302)[6].

Senior Scientist's Recommendation: In the context of drug development, where toxicological
data for novel compounds is often incomplete, the absence of a hazard warning should not be
interpreted as confirmation of safety. A conservative approach is warranted. Given the
structural alerts and the classifications of closely related analogs, it is prudent to handle Ethyl
3,5-dimethylisoxazole-4-carboxylate as a substance that is potentially harmful if swallowed
and capable of causing skin, eye, and respiratory tract irritation.

This risk assessment process can be visualized as a logical workflow.
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Caption: Risk Assessment Workflow for Compounds with Conflicting SDS Data.

Section 3: Exposure Controls & Personal Protective
Equipment (PPE)
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Based on the conservative risk assessment, stringent exposure controls are mandatory. The
primary goal is to prevent contact with skin, eyes, and mucous membranes and to avoid
inhalation.

Engineering Controls:

e Chemical Fume Hood: All manipulations of the compound, including weighing, preparing
solutions, and running reactions, must be conducted in a properly functioning chemical fume
hood to minimize inhalation risk.[6]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[6]

Personal Protective Equipment (PPE): A multi-layered PPE approach is essential for
comprehensive protection.

o Eye and Face Protection: Wear safety glasses with side-shields or, preferably, tightly fitting
chemical safety goggles that conform to European Standard EN 166 or equivalent.[6][7]

e Hand Protection: Use chemical-resistant, impervious gloves (e.g., nitrile rubber). Always
inspect gloves for integrity before use and practice proper glove removal technique to avoid
skin contact. Dispose of contaminated gloves after use.[6][7]

o Skin and Body Protection: Wear a standard laboratory coat. Long-sleeved clothing is
required to protect skin on the arms.[7]

The selection of PPE should be tailored to the specific experimental procedure being
performed.
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Caption: Decision Tree for Task-Specific PPE Selection.

Section 4: Safe Handling & Storage Protocols

Adherence to standardized protocols is the cornerstone of laboratory safety. Good industrial
hygiene and safety practices should be followed at all times.[7]

Experimental Protocol: Preparation of a 100 mM Stock Solution in DMSO
This protocol illustrates the integration of safety measures into a routine laboratory workflow.

o Preparation: Don all required PPE (lab coat, safety goggles, nitrile gloves). Ensure the
chemical fume hood sash is at the appropriate working height.

o Tare Vessel: Place a sterile, appropriately sized vial with a screw cap on an analytical
balance within the fume hood and tare the balance.

e Aliquot Compound: Using a calibrated pipette, carefully transfer the required mass of Ethyl
3,5-dimethylisoxazole-4-carboxylate into the tared vial. (e.g., for 10 mL of a 100 mM
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solution, transfer 169.18 mg).

e Add Solvent: Add the calculated volume of anhydrous DMSO to the vial.

» Dissolution: Secure the cap tightly and mix the solution by gentle vortexing or inversion until
the compound is fully dissolved.

o Labeling: Clearly label the vial with the compound name, concentration, solvent, date, and
your initials.

e Cleanup: Wipe down the work surface inside the fume hood. Dispose of any contaminated
materials (e.g., pipette tips, wipes) in the designated chemical waste container.

o Post-Handling: Remove gloves and wash hands thoroughly with soap and water.[4][7]

Storage Conditions: Proper storage is crucial for maintaining the compound's integrity and
ensuring safety.

» Store in a tightly closed container.[7][8]
o Keep in a dry, cool, and well-ventilated place away from incompatible materials.[7][8]

o Arecommended storage temperature is in a cool, dark place, ideally below 15°C.

Section 5: Emergency Procedures & Waste Disposal

Preparedness is key to mitigating the impact of any laboratory incident.

First-Aid Measures
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Exposure Route First-Aid Procedure Source

Remove person to fresh air
) and keep comfortable for
Inhalation , _ [4]
breathing. Seek medical

attention if you feel unwell.

Immediately take off all
contaminated clothing. Rinse

Skin Contact skin well with plenty of water. If  [4][6]
irritation occurs, seek medical

advice.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact ) o [41[6]
easy to do. Continue rinsing. If
eye irritation persists, get

medical attention.

Rinse mouth. Do NOT induce
Ingestion vomiting. Immediately call a [6]
POISON CENTER or doctor.

Spill & Leak Containment Protocol (Small Scale)

Evacuate & Secure: Alert personnel in the immediate area. Restrict access to the spill zone.

o Protect Yourself: Wear appropriate PPE, including respiratory protection if the spill is outside
a fume hood.

o Ventilate: Ensure adequate ventilation.

o Contain: Cover the spill with an inert, non-combustible absorbent material (e.g., sand,
vermiculite, or silica gel).[6]

o Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,
sealed container for disposal.[7]
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o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

» Dispose: Dispose of the container and all contaminated materials as hazardous waste.[6]

Waste Disposal: Chemical waste must be disposed of in accordance with all applicable local,
state, and federal regulations. Do not dispose of down the drain or with general laboratory
trash. Contaminated containers should be treated as the product itself.

Section 6: Toxicological Profile & Field Insights for
Drug Development

As is common for many research chemicals, there is a lack of comprehensive, publicly
available toxicological data for Ethyl 3,5-dimethylisoxazole-4-carboxylate itself.[9] However,
for professionals in drug development, this data gap is an opportunity to apply broader
principles of medicinal chemistry and toxicology.

The isoxazole ring is a well-known "privileged scaffold" in drug design, but its metabolic fate
and potential for toxicity must always be evaluated.[2] The primary role of toxicology in drug
development is to assess the safety profile of a compound, often extrapolating from animal
data to predict human effects.[10]

Key Considerations for Isoxazole Derivatives:

» Metabolic Stability: The substitution pattern on the isoxazole ring can significantly influence
its metabolic stability and potential to form reactive metabolites.

o Early-Stage Screening: In the absence of full toxicological packages, early-stage in-silico
and in-vitro screening (e.g., cytotoxicity assays, Ames test for mutagenicity) are critical tools
to flag potential liabilities.[11]

» Structure-Toxicity Relationships: Researchers should be aware of structure-activity
relationships (SAR) and structure-toxicity relationships. While the isoxazole core is generally
considered safe, the overall properties of the molecule, including its substituents, dictate its
biological effects.[2]
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The responsible development of any new chemical entity, including those derived from Ethyl
3,5-dimethylisoxazole-4-carboxylate, involves a continuous cycle of synthesis, testing, and
safety evaluation from the earliest stages of discovery through preclinical and clinical
development.[12]

Conclusion

Ethyl 3,5-dimethylisoxazole-4-carboxylate is a valuable tool for chemical synthesis and drug
discovery. Its safe and effective use hinges on a proactive and conservative approach to risk
assessment. By acknowledging the gaps in safety data, adhering to rigorous handling
protocols, utilizing appropriate engineering controls and PPE, and being prepared for
emergencies, researchers can mitigate risks and foster a culture of safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b095418#safety-and-handling-precautions-for-ethyl-3-
5-dimethylisoxazole-4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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